molecular formula C15H17NO B8290179 4-Methoxy-3-phenylphenethylamine

4-Methoxy-3-phenylphenethylamine

Cat. No.: B8290179
M. Wt: 227.30 g/mol
InChI Key: WQRWSBWIAYYZAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methoxy-3-phenylphenethylamine is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H17NO

Molecular Weight

227.30 g/mol

IUPAC Name

2-(4-methoxy-3-phenylphenyl)ethanamine

InChI

InChI=1S/C15H17NO/c1-17-15-8-7-12(9-10-16)11-14(15)13-5-3-2-4-6-13/h2-8,11H,9-10,16H2,1H3

InChI Key

WQRWSBWIAYYZAD-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CCN)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of tetrakis triphenylphosphine palladium (7 g), 3-bromo-4-methoxyphenethylamine hydrobromide (62.2 g) and toluene (400 ml) was stirred under nitrogen with 2M aqueous sodium carbonate solution (200 ml) and then a solution of phenyl boric acid (26.8 g) in ethanol (100 ml) was added. The mixture was heated under reflux for 48 hours then cooled and treated with 30% aqueous hydrogen peroxide solution (10 ml). The mixture was stirred at ambient temperature for 1 hour. The aqueous layer was separated and extracted with ether. The ether extracts were combined with the original organic phase. Distillation yielded 4-methoxy-3-phenylphenethylamine which was used without further purification.
[Compound]
Name
tetrakis triphenylphosphine palladium
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
62.2 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
26.8 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
10 mL
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

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